4-Chloro-3-nitrobenzenesulfonic acid
Overview
Description
4-Chloro-3-nitrobenzenesulfonic acid is a white flaky crystal that is easily soluble in water . It is used as a dye intermediate . The compound is commercially available as the acid or sodium salt .
Synthesis Analysis
The synthesis of 4-Chloro-3-nitrobenzenesulfonic acid is derived from the nitration of p-chlorobenzenesulfonic acid . It has also been used as a precursor in the synthesis of N-arylsulfonyl-3-acylindole arylcarbonyl hydrazone derivatives that show potential nematicidal activity .Molecular Structure Analysis
The molecular formula of 4-Chloro-3-nitrobenzenesulfonic acid is C6H4ClNO5S . It has an average mass of 237.618 Da and a monoisotopic mass of 236.949875 Da .Physical And Chemical Properties Analysis
4-Chloro-3-nitrobenzenesulfonic acid has a density of 1.7±0.1 g/cm3, a boiling point of 395.06°C, and a melting point of 157.62°C . It has a molar refractivity of 48.0±0.4 cm3, a polar surface area of 109 Å2, and a molar volume of 136.0±3.0 cm3 . The compound is also characterized by a logP of 1.34 and a logD (pH 7.4) of -3.07 .Scientific Research Applications
Chemical Research
“4-Chloro-3-nitrobenzenesulfonic acid” is a chemical compound with the molecular formula C6H4ClNO5S . It is used in chemical research as a reagent or intermediate in the synthesis of other chemical compounds .
Proteomics Research
This compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. “4-Chloro-3-nitrobenzenesulfonic acid” could be used in the preparation of samples or in the development of new techniques and methodologies.
Preparation of Functionalized 1H-indenes
“4-Chloro-3-nitrobenzenesulfonic acid” can be used in the preparation of functionalized 1H-indenes via copper-catalyzed arylative cyclization . This process is important in the synthesis of complex organic molecules.
Synthesis of N-arylsulfonyl-3-acylindole Arylcarbonyl Hydrazone Derivatives
This compound can be used as a precursor in the synthesis of N-arylsulfonyl-3-acylindole arylcarbonyl hydrazone derivatives . These derivatives show potential nematicidal activity, which means they could be used in the development of new pesticides.
Safety and Hazards
properties
IUPAC Name |
4-chloro-3-nitrobenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO5S/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10/h1-3H,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPKWNMFDAOACCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)O)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7059519 |
Source
|
| Record name | Benzenesulfonic acid, 4-chloro-3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
121-18-6 |
Source
|
| Record name | 4-Chloro-3-nitrobenzenesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=121-18-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonic acid, 4-chloro-3-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000121186 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chloro-3-nitrobenzenesulfonic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7827 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonic acid, 4-chloro-3-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonic acid, 4-chloro-3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloro-3-nitrobenzenesulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.048 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Chloro-3-nitrobenzenesulfonic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8B8TXV456R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the research on quantifying 4-Chloro-3-nitrobenzenesulfonic acid?
A1: The research highlights the importance of accurate quantification of 4-Chloro-3-nitrobenzenesulfonic acid and its impurities. This compound is often used as a chemical intermediate in various synthesis processes. Having a reliable and sensitive method, like the HPLC method described in the paper [], is crucial for quality control during production. Knowing the exact content of the compound and the presence of any impurities is vital for ensuring the efficiency and safety of downstream processes that utilize this chemical.
Q2: What were the key findings of the study regarding the analysis of 4-Chloro-3-nitrobenzenesulfonic acid?
A2: The study successfully demonstrated a high-performance liquid chromatography (HPLC) method for analyzing 4-Chloro-3-nitrobenzenesulfonic acid []. By optimizing various chromatographic conditions like the detection wavelength and mobile phase composition, the researchers achieved good separation between 4-Chloro-3-nitrobenzenesulfonic acid and its impurities. Furthermore, they used an external standard method to quantify the compound, allowing for accurate determination of its concentration in samples.
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